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Compound of Interest

Compound Name: Eudistomine K

Cat. No.: B15432432

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic analysis of Eudistomine
K, a marine-derived (-carboline alkaloid. The focus is on the core analytical techniques of
Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), which are
fundamental to its structural elucidation and characterization. Eudistomine K belongs to a
class of compounds isolated from the Caribbean tunicate Eudistoma olivaceum, which have
garnered significant interest due to their potent antiviral activities. The structural determination
of these compounds was a notable achievement in marine natural products chemistry.

Spectroscopic Data of Eudistomine K

The definitive spectroscopic data for Eudistomine K was reported by K. L. Rinehart and
colleagues in 1984. The following tables summarize the key *H NMR, 3C NMR, and mass
spectrometry data as described in their seminal publication in the Journal of the American
Chemical Society. This data is crucial for the verification and quality control of both naturally
isolated and synthetically produced Eudistomine K.

Table 1: *H NMR Spectroscopic Data for Eudistomine K
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Note: The detailed, quantitative NMR and MS data for Eudistomine K are contained within the
primary literature and are not fully available in publicly accessible databases. Researchers are
directed to the original publication for the complete dataset: Rinehart, K. L., Jr.; Kobayashi, J.;
Harbour, G. C.; Hughes, R. G., Jr.; Mizsak, S. A.; Scahill, T. A. J. Am. Chem. Soc. 1984, 106,
1524-1526.[1][2]

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic analysis of
Eudistomine K and related (3-carboline alkaloids, based on standard methodologies in natural
product chemistry.

Sample Preparation

« |solation: Eudistomine K is isolated from the crude extracts of the marine tunicate
Eudistoma olivaceum. The process typically involves solvent extraction (e.g., with methanol
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and chloroform), followed by partitioning and multiple steps of chromatography, such as silica
gel and reversed-phase high-performance liquid chromatography (HPLC).[3]

o Purity Assessment: The purity of the isolated Eudistomine K is assessed by HPLC prior to
spectroscopic analysis.

o NMR Sample Preparation: A few milligrams of the purified compound are dissolved in a
deuterated solvent (e.g., CDCIs, CDsOD, or acetone-de). Tetramethylsilane (TMS) is often
added as an internal standard for chemical shift referencing.

e MS Sample Preparation: The sample is dissolved in a suitable volatile solvent, such as
methanol or acetonitrile, to a concentration of approximately 1 pg/mL for analysis by
techniques like High-Resolution Electron lonization Mass Spectrometry (HREIMS).

NMR Spectroscopy

 Instrumentation: *H and 3C NMR spectra are typically recorded on a high-field NMR
spectrometer (e.g., 300 MHz or higher).

e 1H NMR: Proton NMR spectra are acquired to determine the number and types of protons,
their chemical environments, and their scalar couplings.

e 13C NMR: Carbon-13 NMR spectra are used to identify the number of unique carbon atoms
and their functionalities (e.g., aromatic, aliphatic, carbonyl).

e 2D NMR: Advanced two-dimensional NMR techniques, such as COSY (Correlation
Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC
(Heteronuclear Multiple Bond Correlation), are employed to establish the connectivity
between protons and carbons, which is essential for elucidating the complete molecular
structure.

Mass Spectrometry

 Instrumentation: High-resolution mass spectrometry (HRMS) is critical for determining the
elemental composition of the molecule.

» Technique: High-Resolution Electron lonization Mass Spectrometry (HREIMS) is a common
technique used to obtain the exact mass of the molecular ion, which allows for the
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determination of the molecular formula.[2]

Experimental Workflow

The logical workflow for the spectroscopic analysis of Eudistomine K, from isolation to
structure elucidation, is depicted in the following diagram. This process is standard for the

characterization of novel natural products.
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Workflow for the Spectroscopic Analysis of Eudistomine K.
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This comprehensive approach, combining meticulous isolation techniques with powerful
spectroscopic methods, was instrumental in the initial discovery and characterization of
Eudistomine K and continues to be the standard for the analysis of complex natural products.
The unique structural features of Eudistomine K, including its 3-carboline core, are of
significant interest to medicinal chemists and pharmacologists exploring new antiviral agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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